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Compound of Interest

Compound Name: 5-Undecanone

Cat. No.: B1585441

Application Notes and Protocols for 5-
Undecanone

Topic: Safe Handling and Storage Procedures for 5-Undecanone in the Lab

Introduction

5-Undecanone, also known as butyl hexyl ketone, is a colorless to pale yellow liquid with a
distinct odor.[1][2] It is utilized in the fragrance industry and as an intermediate in organic
synthesis.[2][3] Due to its chemical properties, appropriate safety measures are crucial for its
handling and storage in a laboratory environment to minimize risks to researchers, scientists,
and drug development professionals. These application notes provide comprehensive protocols
for the safe management of 5-Undecanone.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and safety data for 5-Undecanone.

Table 1: Physical and Chemical Properties
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Property Value References

Molecular Formula C11H220 [415]

Molecular Weight 170.29 g/mol [4]

Appearance Colorless to pale yellow liquid [11[2]

Boiling Point 226 - 227 °C @ 760 mm Hg [1]

Melting Point 20°C [1]

_ 72.8 °C (163.0 °F) (Closed

Flash Point [1]
Cup)

Density 0.823 g/mL [3]
Insoluble in water; Soluble in

Solubility alcohol, ether, and benzene.[1]

[2](3]

Vapor Pressure

0.081 mmHg @ 25 °C

(estimated)

[1]

Table 2: Hazard Identification and Safety Information
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Hazard

Description

References

GHS Classification

Not classified as hazardous
according to GHS in some
sources.[1][5] However, may
cause irritation.[4] One source
indicates it is a flammable

liquid and may be fatal if

swallowed and enters airways.

[6]

Pictogram

No pictogram required by
some sources.[1][5]
Flammable liquid and
Aspiration hazard pictograms
may apply based on other

sources.[6]

Hazard Statements

H226: Flammable liquid and
vapor. H304: May be fatal if

swallowed and enters airways.

[6]

Precautionary Statements

P210: Keep away from heat,
sparks, open flames, and hot
surfaces. No smoking. P233:
Keep container tightly closed.
P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

P301+P310: IF SWALLOWED:

Immediately call a POISON
CENTER or doctor/physician.
P331: Do NOT induce

vomiting.[6]

Experimental Protocols

General Protocol for Handling 5-Undecanone in a Laboratory Setting
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This protocol outlines the general steps for the safe use of 5-Undecanone in experimental
procedures.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, closed-toe shoes, and safety glasses
with side shields.

o Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.[7]
2. Engineering Controls:

 All handling of 5-Undecanone should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[3][8]

3. Dispensing and Use:

» Before use, visually inspect the container for any signs of damage or leakage.

e Ground and bond containers when transferring the liquid to prevent static discharge.[6]
e Use only non-sparking tools.[6]

» Avoid inhalation of vapors.

e Avoid contact with skin and eyes.[3]

o Keep the container tightly closed when not in use.[6]

4. Waste Disposal:

» Dispose of 5-Undecanone waste and contaminated materials in accordance with local,
state, and federal regulations.

e Do not pour down the drain.[9]

o Collect waste in a properly labeled, sealed container.
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Emergency Procedures

1. In Case of Skin Contact:

o Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[9]
» Remove contaminated clothing.

» Seek medical attention if irritation develops or persists.

2. In Case of Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[9]

e Remove contact lenses if present and easy to do.
» Seek immediate medical attention.

3. In Case of Inhalation:

* Move the affected person to fresh air.[9]

o If breathing is difficult, provide oxygen.

o Seek medical attention if symptoms persist.

4. In Case of Ingestion:

¢ Do NOT induce vomiting.[6]

e Rinse mouth with water.[9]

o Seek immediate medical attention and show the safety data sheet or label.
5. In Case of a Spill:

+ Remove all sources of ignition.[9]
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¢ Ventilate the area.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable
container for disposal.[10]

» For large spills, evacuate the area and contact emergency services.

Storage Procedures

» Store 5-Undecanone in a tightly closed container in a cool, dry, and well-ventilated area.[7]

[9]
» Keep away from heat, sparks, open flames, and other sources of ignition.[6][9]
» Store separately from incompatible materials such as oxidizing agents.[7][8]

o Store in a flammable liquid storage cabinet if available.[11][12]

Visualizations
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Workflow for Safe Handling of 5-Undecanone
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;

Clean Work Area

;

Remove PPE

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 5-Undecanone in the laboratory.
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Storage Protocol for 5-Undecanone
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Caption: Key requirements for the safe storage of 5-Undecanone.
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Emergency Response for 5-Undecanone Exposure

Exposure Occurs
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Click to download full resolution via product page

Caption: Flowchart for emergency response to 5-Undecanone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for 5-
Undecanone in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585441#safe-handling-and-storage-procedures-for-
5-undecanone-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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